Cas no 1237518-65-8 (Methyl 5-(pyrimidin-2-yl)nicotinate)

• Product Name: Methyl 5-(pyrimidin-2-yl)nicotinate
• CAS No: 1237518-65-8
• Molecular Formula: C₁₁H₉N₃O₂
• Molecular Weight: 215.20806
• CID: 1031167
• PubChem ID: 66989995

Methyl 5-(pyrimidin-2-yl)nicotinate Properties

Names and Identifiers

• Methyl 5-(pyrimidin-2-yl)nicotinate
• Methyl 5-(pyrimidin-2-yl)nicotite
• methyl 5-pyrimidin-2-ylpyridine-3-carboxylate
• RJCQONYNRJUNKH-UHFFFAOYSA-N
• SCHEMBL1315442
• DTXSID20736157
• Methyl5-(pyrimidin-2-yl)nicotinate
• J-522416
• DB-265477
• 1237518-65-8
• methyl 5-(pyrimidin-2-yl)pyridine-3-carboxylate

• InChIKey： RJCQONYNRJUNKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9N3O2/c1-16-11(15)9-5-8(6-12-7-9)10-13-3-2-4-14-10/h2-7H,1H3
• SMILES： COC(=O)C1=CN=CC(=C1)C2=NC=CC=N2

Computed Properties

• Exact Mass: 215.069476538g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 215.069476538g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 65Ų